Cas no 40951-43-7 ( )

• Product Name: &nbsp
• CAS No: 40951-43-7
• MF: C₁₀H₂₁NO₂S
• MW: 219.344241857529
• CID: 926417
• PubChem ID: 303059
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-butylsulfonyl-2-methylpiperidine
• AC1L71WX
• NSC190930
• NSC-190930
• 40951-43-7
• NSC 190930
• AKOS003829561
• 1-(Butane-1-sulfonyl)-2-methylpiperidine
• DTXSID10307375
•  

• Inchi： 1S/C10H21NO2S/c1-3-4-9-14(12,13)11-8-6-5-7-10(11)2/h10H,3-9H2,1-2H3
• InChI Key： VRXLKMMDSKOURY-UHFFFAOYSA-N
• SMILES： S(CCCC)(N1CCCCC1C)(=O)=O

Computed Properties

• Exact Mass: 219.12943
• Monoisotopic Mass: 219.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38
• LogP: 3.00940